ethyl 4-[({[5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate

• IUPAC Name: ethyl 4-[[2-[[5-(3-methoxyphenyl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C24H23N5O4S/c1-3-33-23(31)17-9-11-19(12-10-17)25-21(30)16-34-24-27-26-22(29(24)28-13-4-5-14-28)18-7-6-8-20(15-18)32-2/h4-15H,3,16H2,1-2H3,(H,25,30)
• InChI Key: RGNNBYTUJJZRFM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N3C=CC=C3)C4=CC(=CC=C4)OC
• Molecular Formula: C24H23N5O4S
• Molecular Weight: 477.5 g/mol

Description

Ethyl 4-[({[5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate is a useful research compound. Its molecular formula is C24H23N5O4S and its molecular weight is 477.54. The purity is usually 95%.
BenchChem offers high-quality ethyl 4-[({[5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 4-[({[5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• This compound is involved in the synthesis of various derivatives, including pyrroles, quinazolines, and benzo[4,5]thiazolo-[3,2-a] pyridines, which are explored for their potential in various applications, such as antimicrobial agents and materials with specific properties (Kumar, Rāmānand, & Tadigoppula, 2017); (Desai, Shihora, & Moradia, 2007); (Mohamed, 2021).

Anticancer and Antimicrobial Activities

• Derivatives synthesized from ethyl 4-[({[5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate have been evaluated for their anticancer and antimicrobial activities. Studies have shown these compounds to exhibit significant effects against various cancer cell lines and microbial strains (Bekircan, Kucuk, Kahveci, & Bektaş, 2008); (Bektaş et al., 2007).

Nonlinear Optical Properties

• Ethyl 4-[({[5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate derivatives have been studied for their nonlinear optical (NLO) properties using density functional theory (DFT). These studies indicate that these compounds are promising candidates for NLO materials, with significant improvements in NLO activities through specific substitutions (Kiven et al., 2023).

Molecular Docking Studies

• Molecular docking studies have been conducted on derivatives of ethyl 4-[({[5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate to explore their potential as inhibitors for various biological targets. These studies help in understanding the binding affinities and interactions of these compounds with specific proteins (El-Azab, Mary, Panicker, Abdel-Aziz, Al-Suwaidan, & Alsenoy, 2016).

Insecticide Development

• Research has been conducted on ethyl 4-(2-aryloxyhexyloxy)benzoates, a related class of compounds, for their use in inducing precocious metamorphosis in insect larvae. This application suggests potential for development in the field of insecticides (Furuta, Shirahashi, Yamashita, Ashibe, & Kuwano, 2006).